Cas no 893729-86-7 (4-(5-Fluoro-1H-indol-3-yl)-1,3-thiazol-2-amine)

4-(5-Fluoro-1H-indol-3-yl)-1,3-thiazol-2-amine structure
893729-86-7 structure
Product Name:4-(5-Fluoro-1H-indol-3-yl)-1,3-thiazol-2-amine
CAS No:893729-86-7
MF:C11H8FN3S
MW:233.264723777771
MDL:MFCD06613456
CID:3056800
PubChem ID:1975198
Update Time:2025-04-21

4-(5-Fluoro-1H-indol-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Fluoro-1H-indol-3-yl)-1,3-thiazol-2-amine
    • ALBB-014478
    • CS-0319196
    • MFCD06613456
    • 4-(5-Fluoro-1H-indol-3-yl)thiazol-2-amine
    • LS-04578
    • STK611801
    • 2-thiazolamine, 4-(5-fluoro-1H-indol-3-yl)-
    • 893729-86-7
    • AKOS004119526
    • H30748
    • MDL: MFCD06613456
    • Inchi: 1S/C11H8FN3S/c12-6-1-2-9-7(3-6)8(4-14-9)10-5-16-11(13)15-10/h1-5,14H,(H2,13,15)
    • InChI Key: MCCHXHLIHNCROC-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1=CNC2C=CC(=CC1=2)F

Computed Properties

  • Exact Mass: 233.04229660Da
  • Monoisotopic Mass: 233.04229660Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 82.9Ų

4-(5-Fluoro-1H-indol-3-yl)-1,3-thiazol-2-amine Pricemore >>

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abcr
AB408846-500 mg
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abcr
AB408846-1 g
4-(5-Fluoro-1H-indol-3-yl)-1,3-thiazol-2-amine
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abcr
AB408846-500mg
4-(5-Fluoro-1H-indol-3-yl)-1,3-thiazol-2-amine; .
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abcr
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